Cas no 2034400-73-0 (2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034400-73-0
• MF: C₁₄H₂₂N₄O₄S
• MW: 342.413881778717
• CID: 5350349
• Update Time: 2025-07-23

2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(N-methylmethylsulfonamido)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide
• 2-[methyl(methylsulfonyl)amino]-N-(4-pyrimidin-2-yloxycyclohexyl)acetamide
• 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C14H22N4O4S/c1-18(23(2,20)21)10-13(19)17-11-4-6-12(7-5-11)22-14-15-8-3-9-16-14/h3,8-9,11-12H,4-7,10H2,1-2H3,(H,17,19)
• InChI Key： XUFYHWMLLUJCRF-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CC(NC1CCC(CC1)OC1N=CC=CN=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 480
• XLogP3: 0.5
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

Introduction to 2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034400-73-0)

2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide, identified by its CAS number 2034400-73-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a N-methylmethanesulfonamido moiety with a cyclohexyl ring substituted at the 4-position by a pyrimidin-2-yloxy group, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural design of this compound reflects a deliberate approach to modulate biological activity. The presence of the N-methylmethanesulfonamido group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance solubility and binding affinity. This functional group can interact favorably with biological targets, potentially leading to the development of novel pharmacological agents. Additionally, the cyclohexyl ring, with its stereochemical configuration at the 1R and 4R positions, contributes to the molecule's three-dimensional shape, which is critical for receptor binding and efficacy.

The pyrimidin-2-yloxy substituent introduces another layer of complexity to the molecule. Pyrimidine derivatives are well-documented for their biological significance, frequently serving as key components in nucleoside analogs and kinase inhibitors. By incorporating this moiety into the structure of 2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide, researchers aim to leverage these established biological interactions. The ylkoxy linkage not only enhances the molecule's solubility but also provides a platform for further chemical modifications, allowing for fine-tuning of its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological behavior of complex molecules like 2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide. These tools allow scientists to simulate interactions with potential targets such as enzymes and receptors, providing insights into how the compound might behave within a biological system. Such simulations are invaluable in guiding experimental design and optimizing lead compounds for therapeutic development.

In the context of drug discovery, this compound represents an example of how structural diversity can be harnessed to develop novel therapeutics. The combination of different functional groups and stereochemical elements creates a unique chemical profile that may not be achievable through simpler synthetic routes. This complexity is often what distinguishes high-quality lead compounds from those that may require further optimization or modification.

The synthesis of 2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide presents challenges due to its multifaceted structure. However, modern synthetic methodologies have made significant strides in addressing such complexities. Techniques such as asymmetric synthesis and transition-metal-catalyzed reactions have enabled chemists to construct intricate molecular frameworks with high precision. These advancements are crucial for producing compounds like this one in sufficient quantities for preclinical and clinical studies.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The CAS No. 2034400-73-0 compound exemplifies this principle by integrating multiple pharmacophoric elements into a single molecule. By studying its interactions with biological targets, researchers can gain insights into how different parts of the molecule contribute to its overall activity. This knowledge can then be applied to design subsequent analogs with improved properties.

The potential applications of 2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide extend across various therapeutic areas. Its structural features suggest that it may exhibit inhibitory activity against enzymes or receptors involved in diseases such as cancer or inflammatory disorders. While specific targeting remains to be fully elucidated through experimental validation, preliminary computational studies provide encouraging hints about its potential utility.

One particularly exciting aspect of this compound is its potential for modulating signaling pathways that are central to disease progression. For instance, pyrimidine-based molecules have shown promise in inhibiting kinases and other enzymes that play pivotal roles in cell proliferation and survival. By incorporating these elements into 2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide, researchers hope to develop agents that can selectively interfere with these pathways without causing undue side effects.

The stereochemical configuration at the 1R and 4R positions on the cyclohexyl ring is another critical feature that warrants discussion. Enantiomeric purity is often essential for pharmaceutical compounds because different stereoisomers can exhibit vastly different biological activities. The precise stereochemistry of this compound ensures that it is synthesized as a single enantiomer or as an enantiomerically enriched mixture, which can significantly impact its efficacy and safety profile.

In conclusion,2-(N-methylmethanesulfonamido)-N-[(1R,4R)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034400-73-0) stands as a testament to the ingenuity of modern synthetic chemistry and medicinal biology. Its complex structure offers numerous opportunities for further exploration and development into novel therapeutic agents. As research continues to uncover new applications for this compound and similar molecules,CAS No 2034400_73_0 will undoubtedly play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.